Cas no 646041-22-7 (Benzene, pentafluoro[(1R)-1-methoxyethyl]-)

• Product Name: Benzene, pentafluoro[(1R)-1-methoxyethyl]-
• CAS No: 646041-22-7
• MF: C₉H₇F₅O
• MW: 226.143300294876
• CID: 422135
• PubChem ID: 71379539
• Update Time: 2025-04-19

Benzene, pentafluoro[(1R)-1-methoxyethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, pentafluoro[(1R)-1-methoxyethyl]-
• 1,2,3,4,5-pentafluoro-6-[(1R)-1-methoxyethyl]benzene
• DTXSID70802098
• 646041-22-7

• Inchi： 1S/C9H7F5O/c1-3(15-2)4-5(10)7(12)9(14)8(13)6(4)11/h3H,1-2H3/t3-/m1/s1
• InChI Key： VBBLFSLCTOINHK-GSVOUGTGSA-N
• SMILES： FC1C(=C(C(=C(C=1[C@@H](C)OC)F)F)F)F

Computed Properties

• Exact Mass: 226.04171
• Monoisotopic Mass: 226.04170565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers